Cas no 68-35-9 (Sulfadiazine)

• Product Name: Sulfadiazine
• CAS No: 68-35-9
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.2770
• MDL: MFCD00006065
• CID: 33883
• PubChem ID: 5215
• Update Time: 2025-08-25

Sulfadiazine Chemical and Physical Properties

Names and Identifiers

• Sulfadiazine
• 4-amino-N-2-pyrimidinyl
• 4-Amino-N-(2-pyrimidinyl)benzenesulfonamide, N1-(Pyrimidin-2-yl)sulfanilamide
• Sulfadiazine zinc salt
• Eksadiazine
• 4-azanyl-N-pyrimidin-2-yl-benzenesulfonamide
• Sulfadiazine Base & Sodium
• Sulfadiazine,4-Amino-N-(2-pyrimidinyl)benzenesulfonamide, N1-(Pyrimidin-2-yl)sulfanilamide
• SULFADIAZINUM
• 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide
• 4-Amino-N-pyrimidin-2-yl-benzenesulfonamide
• A-306
• Adiazin
• DEBENAL
• Diazin
• DIAZYL
• PYRIMAL
• rp2616
• SD-Na
• sulphadiazine
• Trisem
• 4-Amino-N-(2-pyrimidinyl)benzenesulfonamide
• N-(2-Pyrimidinyl)sulfanilamide
• 4-Amino-N-2-pyrimidinyl-benzenesulfonamide
• N1-(2-Pyrimidinyl)-sulfanilamide
• Sulfapyrimidine
• Sulfadiazin
• Sulfazine
• Sulfadiazene
• Adiazine
• Sulfapyrimidin
• Liquadiazine
• 2-Sulfanilamidopyrimidine
• Cremodiazine
• Spofadrizine
• Theradiazine
• Palatrize
• Eskadiazine
• Diazolone
• Deltazina
• Sulfonsol
• Sulfolex
• Sterazine
• Piridisir
• Truozine
• Trifonamide
• Sulfatryl
• Sanodiazine
• Terfonyl
• Quadramoid
• Quadetts
• Neotrizine
• Microsulfon
• Cremotres
• Sulfose
• Pirimal
• Neazine
• Sulfanilamidopyrimidine
• Honey diazine
• Tri-Sulfameth
• Lipo-
• BRD-K32273377-001-05-4
• DivK1c_000543
• SULFADIAZINE COMPONENT OF TRIPLE SULFOID
• Sulphadiazine E
• F1657-1720
• 2-(4-Aminobenzenesulfonylamino)pyrimidine
• SULFALOID COMPONENT SULFADIAZINE
• Sulfapirimidin
• Codiazine
• Prestwick1_000023
• 4-amino-N-2-pyrimidylbenzenesulfonamide
• Prestwick2_000023
• Q2555060
• Sulfadiazine, Pharmaceutical Secondary Standard; Certified Reference Material
• AB00052095-14
• Sildaflo
• CocoDiazine
• BRD-K32273377-001-09-6
• Spectrum3_001362
• SPECTRUM1500546
• MLS000069423
• Spectrum2_001319
• S0579
• AB00052095_16
• DTXSID7044130
• SULFADIAZINE COMPONENT OF LANTRISUL
• AMY33423
• N(sup1)-2-Pyrimidinylsulfanilamide
• NCGC00016305-11
• KBioGR_000743
• N1-(Pyrimidin-2-yl)sulfanilamide
• SULFOSE COMPONENT SULFADIAZINE
• MLS006011457
• SULFADIAZINE (TRISULFAPYRIMIDINES)
• AC-26817
• 4-amino-N-2-pyrimidinyl benzenesulfonamide
• Prestwick3_000023
• SULFADIAZINE (MART.)
• KBioSS_001466
• GTPL12635
• TRIPLE SULFOID COMPONENT SULFADIAZINE
• 2-Sulfanilamidopyrimidin
• SULFADIAZINE [USP MONOGRAPH]
• BSPBio_000085
• N(1)-2-pyrimidinylsulfanilamide
• CHEBI:9328
• SW196657-3
• Sulfanilamide, N(sup 1)-2-pyrimidinyl-
• NCGC00016305-05
• SULFADIAZINE (USP-RS)
• 2-(p-Aminobenzenesulfonamido)pyrimidin
• Sulfadiazinum [INN-Latin]
• 4-Amino-N-(2-pyrimidinyl)benzenesulfonamide #
• KBio1_000543
• HMS1568E07
• HMS2095E07
• NCGC00023291-03
• s1770
• Sulfadiazina [INN-Spanish]
• NSC-757324
• SULFADIAZINE [USP-RS]
• Pecta-diazine, suspension
• BRN 0235192
• AB00052095
• 4-amino-N-(2-pyrimidinyl) benzenesulfonamide
• AKOS000119073
• EINECS 200-685-8
• S. N. 112
• SPBio_001417
• Tox21_110360
• Sulfadiazine (TN)
• Epitope ID:140083
• A836115
• Sulfadiazine, United States Pharmacopeia (USP) Reference Standard
• Sulfadiazine, European Pharmacopoeia (EP) Reference Standard
• BPBio1_000095
• Spectrum4_000342
• N(sup1)-2-Pyrimidylsulfanilamide
• 720 - Sulfonamides in fish
• Pyrimidine, 2-sulfanilamido-
• UNII-0N7609K889
• SULFADIAZINE COMPONENT OF SULFALOID
• KBio2_004034
• Sulfadiazine 100 microg/mL in Acetonitrile
• Prestwick0_000023
• IDI1_000543
• SSD
• LANTRISUL COMPONENT SULFADIAZINE
• Diazovit
• ulfadiazine
• Sulfadiazina Reig Jofre
• NCGC00016305-01
• BSPBio_002884
• Pharmakon1600-01500546
• TERFONYL COMPONENT SULFADIAZINE
• HMS3371L19
• RP-2616
• Thi-Di-Mer
• Sulfadiazine, >=99.0%
• SULFADIAZINE [GREEN BOOK]
• Sulfadiazine, certified reference material, TraceCERT(R)
• Z104472626
• Solfadiazina [DCIT]
• HMS1921A13
• SULFADIAZINE [WHO-DD]
• EN300-19076
• SULFADIAZINE [JAN]
• 4-amino-N-(pyrimidin-2-yl)benzenesulfonamide
• 4-AMINO-N-2-PYRIMIDINYLBENZENESULFONAMIDE
• Sulfadiazine, VETRANAL(TM), analytical standard
• KS-1144
• Di-Azo-Mul
• SCHEMBL24176
• Spectrum5_000992
• Silvadene
• Oprea1_081078
• Benzenesulfonamide, 4-amino-N-(2-pyrimidinyl)-
• Sulfadiazine (JAN/USP/INN)
• NCGC00016305-06
• diazine
• Sulfadiazina (INN-Spanish)
• [(4-aminophenyl)sulfonyl]pyrimidin-2-ylamine
• HMS2235D19
• SULFADIAZINE [INN]
• Sulfadiazina
• 2-(4-Aminobenzenesulfonamido)pyrimidine
• Benzenesulfonamide, 4-amino-N-2-pyrimidinyl-
• TRISULFAPYRIMIDINES (SULFADIAZINE)
• NCGC00016305-10
• HMS501L05
• N1-2-Pyrimidinylsulfanilamide
• SULFADIAZINE [ORANGE BOOK]
• rBPI21 & Sulfa
• 4-amino-N-(pyrimidin-2-yl)benzene-1-sulfonamide
• SULFADIAZINE COMPONENT OF SULFOSE
• SR-01000002973-3
• Trisulfapyrimidine, oral suspension
• silver sulfadiazine
• SULFADIAZINE [VANDF]
• HMS2092I15
• KBio2_001466
• NCGC00016305-09
• DTXCID5024130
• TRISULFAPYRIMIDINES (SULFADIAZINE) [ORANGE BOOK]
• Sulfadiazine [USP:INN:BAN:JAN]
• NCGC00016305-04
• 5-25-10-00067 (Beilstein Handbook Reference)
• BDBM50166571
• 2-Sulfapyrimidine
• 0N7609K889
• S.N. 112
• Metha-Meridiazine
• KBio3_002104
• Sulfanilamide, N1-2-pyrimidinyl-
• DB00359
• RP 2616
• SULFADIAZINE [EP MONOGRAPH]
• NSC 35600
• NSC35600
• CRL-8131 & Sulfadiazine
• N1-2-Pyrimidylsulfanilamide
• AI3-01047
• HMS3712E07
• BCP12140
• Recombinant bactericidal/permeability-increasing protein & Sulfadiazine
• 4-[[(Pyrimidin-2-yl)amino]sulfonyl]aniline
• Sulfadiazine (USP:INN:BAN:JAN)
• MFCD00006065
• NSC117870
• NSC-35600
• FT-0674740
• SBI-0051520.P003
• Sulfadiazine for identification of impurity F, European Pharmacopoeia (EP) Reference Standard
• Triple Sulfas
• Solfadiazina
• SULFADIMIDINE IMPURITY B [EP IMPURITY]
• AB00052095_15
• 68-35-9
• SULFADIMIDINE IMPURITY B (EP IMPURITY)
• Sulfadiazine 1000 microg/mL in Acetonitrile
• D92267
• SR-01000002973
• Prestwick_428
• C07658
• SMR000059113
• SULFADIAZINE COMPONENT OF NEOTRIZINE
• 4-AMINO-N-(2-PYRIMIDINYL)-1-BENZENESULFONAMIDE
• Trisulfapyrimidine, oral suspension (Salt/Mix)
• AB00052095-13
• Sulfadiazine Base
• Sulfadiazinum (INN-Latin)
• Sulfadiazine,(S)
• Spectrum_000986
• SULFADIAZINE [MI]
• KBio2_006602
• D00587
• CHEMBL439
• SULFADIAZINE COMPONENT OF TERFONYL
• SULFADIAZINE [MART.]
• Sulfanilamide, N1-2(1H)-pyrimidinylidene-
• NSC757324
• SDZ
• 2-Sulfanilylaminopyrimidine
• SULFADIAZINE (USP MONOGRAPH)
• SR-01000002973-2
• 2-Sulfanilamidopyrimidin [German]
• Sulfacombin (Salt/Mix)
• GLXC-25873
• A 306
• CCG-39257
• HMS2090P09
• NS00000198
• A-306 (VAN)
• FT-0674739
• NCGC00016305-03
• CAS-68-35-9
• 2-Sulfanilamido-pyrimidine
• FT-0674741
• N(sup 1)-2-Pyrimidinylsulfanilamide
• Coco-Diazine
• NCGC00016305-02
• NINDS_000543
• N(1)-2-pyrimidylsulfanilamide
• Lipo-Diazine
• Sulfadiazine for identification of impurity F
• Lipo-Levazine
• SULFADIAZINE (EP MONOGRAPH)
• NEOTRIZINE COMPONENT SULFADIAZINE
• HMS3655I10
• NCGC00023291-04
• SULFADIAZINE (USP IMPURITY)
• Sulfapyrimidin [German]
• Q-201759
• SULFADIAZINE [USP IMPURITY]
• SPBio_002006
• HY-B0273
• WLN: T6N CNJ BMSWR DZ
• 141582-64-1
• Sulfadiazine, 98%
• Sulfadimidine impurity B
• STK317797
• ALBB-014888
• BBL013169
• 1ST4017
• SBI-0051520.0001
• BRD-K32273377-001-16-1
• BRD-K32273377-001-17-9
• BRD-K32273377-001-15-3
• pyrimidine, 2-sulphanilamido-

• MDL： MFCD00006065
• Inchi： 1S/C10H10N4O2S/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10/h1-7H,11H2,(H,12,13,14)
• InChI Key： SEEPANYCNGTZFQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(N([H])C1=NC([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

• Exact Mass: 250.05200
• Monoisotopic Mass: 250.052446
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Powder
• Density: 1.3780 (rough estimate)
• Melting Point: 253 °C (dec.) (lit.)
• Boiling Point: 512.6±52.0°C at 760 mmHg
• Flash Point: 263.8 °C
• Refractive Index: 1.6440 (estimate)
• Solubility: Soluble in dimethyl sulfoxide.
• PSA: 106.35000
• LogP: 2.59460
• Solubility: It is almost insoluble in water. At 37 ℃, the solubility in water with ph=5.6 is 13mg/100ml, and that in water with ph=7.5 is 200mg/100ml. Slightly soluble in ethanol or acetone, easily soluble in dilute hydrochloric acid, sodium hydroxide solution or ammonia solution
• Merck: 8903
• Sensitiveness: Sensitive to light

Sulfadiazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H317,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• RTECS：WP1925000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents